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Compound of Interest

Compound Name: Di(alpha-phenylethyl) Sulfide

CAS No.: 838-59-5

Cat. No.: B1584199

Get Quote

This in-depth technical guide provides a comprehensive analysis of the expected spectral

characteristics of Di(alpha-phenylethyl) Sulfide (C₁₆H₁₈S). Designed for researchers,

scientists, and professionals in drug development, this document elucidates the structural

features of the molecule through a detailed examination of its Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data. While experimentally obtained spectra

for this specific molecule are not readily available in public databases, this guide synthesizes

established principles of spectroscopic analysis and data from analogous compounds to

provide a robust predictive analysis.

Di(alpha-phenylethyl) Sulfide is a noteworthy compound in organic synthesis, often serving

as a chiral building block or intermediate.[1] Its structure, featuring two stereogenic centers at

the alpha-carbons, makes it a valuable precursor in asymmetric synthesis.[1] A thorough

understanding of its spectral properties is paramount for its identification, purity assessment,

and structural verification.

Molecular Structure and Symmetry Considerations
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Before delving into the spectral analysis, it is crucial to understand the structure of Di(alpha-
phenylethyl) Sulfide. The molecule consists of a central sulfur atom bonded to two alpha-

phenylethyl groups. The presence of two chiral centers gives rise to three possible

stereoisomers: the (R,R) and (S,S) enantiomers, and the meso (R,S) diastereomer. This

stereochemistry will have a significant impact on the NMR spectra, particularly in chiral

environments.

Caption: Molecular structure of Di(alpha-phenylethyl) Sulfide.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For Di(alpha-phenylethyl) Sulfide, both ¹H and ¹³C NMR will provide

critical information.

Experimental Protocol: NMR Sample Preparation and
Acquisition

Sample Preparation: Dissolve approximately 5-10 mg of Di(alpha-phenylethyl) Sulfide in

0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃). Tetramethylsilane (TMS) is typically added

as an internal standard (0 ppm).

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a field

strength of 300 MHz or higher.[2] Standard acquisition parameters for both nuclei should be

employed.

¹H NMR Spectral Analysis
The proton NMR spectrum of Di(alpha-phenylethyl) Sulfide is expected to show distinct

signals for the aromatic, methine, and methyl protons.
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Proton Type

Predicted

Chemical Shift

(δ, ppm)

Multiplicity Integration
Rationale and

Notes

Phenyl (Ar-H) 7.2 - 7.4 Multiplet (m) 10H

The aromatic

protons of the

two phenyl

groups will

appear as a

complex multiplet

in the typical

aromatic region.

[3]

Methine (α-CH) 3.8 - 4.2 Quartet (q) 2H

This proton is

adjacent to the

sulfur atom and a

phenyl group,

leading to a

downfield shift.[4]

[5] It will be split

into a quartet by

the adjacent

methyl protons.

Methyl (CH₃) 1.5 - 1.8 Doublet (d) 6H

These protons

are coupled to

the methine

proton, resulting

in a doublet.

Causality in Experimental Choices: The choice of a high-field NMR instrument (≥300 MHz) is

crucial for achieving better signal dispersion, which is particularly important for resolving the

potentially complex multiplets in the aromatic region.

¹³C NMR Spectral Analysis
The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule.
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Carbon Type
Predicted Chemical Shift (δ,

ppm)
Rationale and Notes

Quaternary Aromatic (Ar-C) 140 - 145

The carbon atom of the phenyl

ring directly attached to the

alpha-carbon will be the most

downfield of the aromatic

signals.[6]

Aromatic (Ar-CH) 125 - 130

The protonated carbons of the

phenyl rings will appear in this

region.[7][8]

Methine (α-CH) 45 - 55

The carbon atom bonded to

the sulfur is expected in this

range, influenced by the

electronegativity of the sulfur

atom.[4]

Methyl (CH₃) 20 - 25

The methyl carbons will appear

in the typical aliphatic region.

[6]

II. Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

vibrations of its bonds.

Experimental Protocol: IR Spectrum Acquisition
Sample Preparation: A thin film of the liquid sample can be prepared between two salt plates

(e.g., NaCl or KBr). Alternatively, a solution in a suitable solvent (e.g., CCl₄) can be used.

Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer.[9] A background spectrum should be acquired and subtracted from the sample

spectrum.

Interpretation of the IR Spectrum
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The IR spectrum of Di(alpha-phenylethyl) Sulfide is expected to exhibit the following

characteristic absorption bands:

Vibrational Mode
Expected

Wavenumber (cm⁻¹)
Intensity Notes

C-H stretch (aromatic) 3000 - 3100 Medium

Characteristic of C-H

bonds on a phenyl

ring.[10]

C-H stretch (aliphatic) 2850 - 3000 Medium

Corresponding to the

C-H bonds of the

methine and methyl

groups.[10]

C=C stretch

(aromatic)
1450 - 1600 Medium to Strong

Multiple bands are

expected in this region

due to the vibrations

of the phenyl rings.

[11]

C-S stretch 600 - 800 Weak to Medium

The C-S stretching

vibration is typically

weak and can be

difficult to assign

definitively.[12]

One source indicates that the infrared spectrum of a commercial sample of Di(alpha-
phenylethyl) Sulfide "Conforms to Structure," which supports the presence of these expected

functional groups.[1]

III. Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation.

Experimental Protocol: Mass Spectrum Acquisition
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Ionization Method: Electron Ionization (EI) is a common technique for the analysis of

relatively small, volatile organic molecules.

Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer can be used to separate

the ions based on their mass-to-charge ratio (m/z).

Analysis of the Mass Spectrum
The mass spectrum of Di(alpha-phenylethyl) Sulfide (Molecular Weight: 242.38 g/mol ) is

expected to show a molecular ion peak and several characteristic fragment ions.

Predicted Fragmentation Pathway:

[C₁₆H₁₈S]⁺˙
m/z = 242

[C₈H₉S]⁺
m/z = 137- C₈H₉•

[C₈H₉]⁺
m/z = 105

- C₈H₉S•

[C₆H₅]⁺
m/z = 77

- C₂H₂

Click to download full resolution via product page

Caption: Predicted major fragmentation pathway for Di(alpha-phenylethyl) Sulfide.

Interpretation of Key Fragments:

Molecular Ion (M⁺˙) at m/z = 242: The presence of the molecular ion peak confirms the

molecular weight of the compound. Organic sulfides generally show a recognizable

molecular ion peak.

Fragment at m/z = 137: This peak likely corresponds to the loss of a phenylethyl radical

(•C₈H₉), resulting in the [C₆H₅CH(CH₃)S]⁺ ion.

Fragment at m/z = 105: This is a very common and often abundant fragment in compounds

containing a phenylethyl moiety. It corresponds to the stable tropylium cation ([C₇H₇]⁺)

formed via rearrangement and loss of a methyl radical from the [C₆H₅CHCH₃]⁺ fragment, or

directly from the molecular ion. The formation of stable carbocations is a major driving force

in fragmentation.
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Fragment at m/z = 77: This peak is characteristic of a phenyl group, corresponding to the

[C₆H₅]⁺ cation.

Conclusion
This technical guide provides a detailed predictive analysis of the NMR, IR, and MS spectra of

Di(alpha-phenylethyl) Sulfide. By leveraging established spectroscopic principles and data

from analogous structures, a comprehensive spectral profile has been constructed. The

predicted data in the tables and the fragmentation pathway provide a solid foundation for the

identification and structural verification of this important synthetic intermediate. Experimental

verification of these predictions will further solidify our understanding of the spectral properties

of this molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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